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Compound of Interest

Compound Name: GBR 12935

Cat. No.: B1674642 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling GBR 12935, a potent and selective dopamine reuptake inhibitor. Adherence to these

protocols is critical for personal safety and the integrity of your research.

GBR 12935 is a valuable tool in neuroscience research, particularly in studies of the dopamine

transporter and its role in various neurological and psychiatric disorders.[1] Proper handling

and disposal are crucial to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling GBR 12935, a comprehensive approach to personal protection is necessary.

The following PPE is mandatory to prevent skin and eye contact, inhalation, and ingestion.
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PPE Category Item Specification

Hand Protection Gloves
Chemical-resistant, impervious

gloves (e.g., nitrile rubber).

Eye Protection Safety Glasses
Safety glasses with side-

shields or goggles.

Skin and Body Lab Coat A long-sleeved lab coat.

Respiratory Respirator

Use in a well-ventilated area. If

ventilation is inadequate, use a

NIOSH-approved respirator.

Operational Plan: Safe Handling and Storage
Follow these procedural steps to ensure the safe handling of GBR 12935 from receipt to

disposal.

Receiving and Storage:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Wear appropriate PPE, including gloves and safety glasses, when unpacking.

Store GBR 12935 in a tightly sealed container in a cool, dry, and well-ventilated area, away

from incompatible materials.

Preparation of Solutions:

All handling of the solid compound and preparation of solutions should be conducted in a

chemical fume hood to minimize inhalation exposure.

Use a calibrated analytical balance to weigh the compound.

When dissolving, add the solvent to the GBR 12935 powder slowly to avoid splashing.

During the Experiment:
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Always wear the full complement of PPE.

Avoid direct contact with the compound and its solutions.

Clearly label all containers with the name of the compound, concentration, and date.

In case of a spill, immediately follow the spill response procedures outlined below.

Disposal Plan
Proper disposal of GBR 12935 and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:

Solid Waste: Unused GBR 12935 powder, contaminated gloves, weigh boats, and other

disposable materials should be collected in a designated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste: Solutions containing GBR 12935 should be collected in a separate, sealed,

and clearly labeled hazardous waste container. Do not pour down the drain.

Sharps: Contaminated needles and syringes should be disposed of in a designated sharps

container.

Disposal Procedure:

All waste must be disposed of in accordance with local, state, and federal regulations.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of hazardous waste.

Do not attempt to incinerate or treat the chemical waste yourself unless you are trained and

equipped to do so.

Experimental Protocols
Below are detailed methodologies for key experiments involving GBR 12935.
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In Vivo: Locomotor Activity Assay in Mice
This protocol is designed to assess the effect of GBR 12935 on spontaneous locomotor activity

in mice.

Materials:

GBR 12935

Vehicle (e.g., saline, DMSO)

Mice (e.g., C57BL/6)

Open-field activity chambers equipped with infrared beams

Syringes and needles for administration

Procedure:

Acclimation: Allow mice to acclimate to the testing room for at least 1 hour before the

experiment.

Habituation: Place each mouse in an open-field chamber and allow it to habituate for 30-60

minutes.

Administration: Prepare the desired concentration of GBR 12935 in the appropriate vehicle.

Administer the solution to the mice via the desired route (e.g., intraperitoneal injection). A

typical dose that increases locomotor activity is 10 mg/kg.

Data Collection: Immediately after administration, place the mice back into the activity

chambers and record locomotor activity (e.g., distance traveled, rearing frequency) for a

specified duration (e.g., 60-120 minutes).

Data Analysis: Analyze the data to compare the locomotor activity of the GBR 12935-treated

group to the vehicle-treated control group.

In Vitro: Dopamine Uptake Assay
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This protocol measures the ability of GBR 12935 to inhibit the reuptake of dopamine into

synaptosomes or cells expressing the dopamine transporter (DAT).

Materials:

GBR 12935

[³H]Dopamine (radiolabeled dopamine)

Synaptosomes (prepared from rodent striatum) or cells expressing DAT

Assay buffer (e.g., Krebs-Ringer-HEPES buffer)

Scintillation vials and scintillation fluid

Liquid scintillation counter

Procedure:

Preparation: Prepare synaptosomes or culture cells expressing DAT.

Incubation: Pre-incubate the synaptosomes or cells with various concentrations of GBR
12935 or vehicle for a specified time (e.g., 10-20 minutes) at 37°C.

Initiation of Uptake: Add a known concentration of [³H]Dopamine to initiate the uptake

reaction.

Termination of Uptake: After a short incubation period (e.g., 5-10 minutes), terminate the

uptake by rapid filtration through glass fiber filters.

Washing: Quickly wash the filters with ice-cold assay buffer to remove unbound

[³H]Dopamine.

Quantification: Place the filters in scintillation vials with scintillation fluid and measure the

amount of radioactivity using a liquid scintillation counter.

Data Analysis: Determine the concentration of GBR 12935 that inhibits 50% of the specific

[³H]Dopamine uptake (IC₅₀ value).
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Quantitative Data Summary
The following table summarizes key quantitative data for GBR 12935 from various studies.

Parameter Value Species/System Reference

Binding Affinity (Kd) 1.08 nM COS-7 cells [2][3]

2.34 ± 0.18 nM
Human caudate

nucleus
[4]

3.2 nM Human striatum [5]

5.5 nM
Rat striatal

membranes
[6]

Inhibition of Dopamine

Uptake (IC₅₀)
1-6 nM (neuronal) Rat brain [7]

Effective Dose (ED₅₀)

for Gnawing
17.1 mg/kg Mice

Visualizing the Mechanism and Workflow
To further clarify the handling process and the mechanism of action of GBR 12935, the

following diagrams are provided.
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Caption: Experimental workflow for handling GBR 12935.
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Caption: Mechanism of action of GBR 12935.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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